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Compound of Interest

Compound Name:
2-(Azetidin-1-yl)-5-

bromopyrimidine

Cat. No.: B113087 Get Quote

Essential Safety and Handling Guide for 2-
(Azetidin-1-yl)-5-bromopyrimidine
This guide provides critical safety and logistical information for the handling and disposal of 2-
(Azetidin-1-yl)-5-bromopyrimidine, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital for ensuring a safe laboratory environment

and maintaining regulatory compliance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 2-(Azetidin-1-yl)-5-
bromopyrimidine, based on best practices for similar chemical compounds.
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Protection Type Equipment Specifications & Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Tight-sealing safety goggles

are mandatory to protect

against dust particles and

splashes. A face shield should

be worn over goggles when

there is a risk of significant

splashing or explosion.[1][2]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves

provide good short-term

protection. For prolonged

contact or handling larger

quantities, consult the

manufacturer's chemical

resistance guide to select the

appropriate glove material

(e.g., neoprene or butyl

rubber). Always inspect gloves

for integrity before use.[1][2]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to cover as much

skin as possible. For tasks with

a higher risk of splashes, a

chemical-resistant apron over

the lab coat is recommended.

[1][3]

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

A respirator should be used if

engineering controls like a

fume hood are not available or

if exposure limits are

exceeded. For solid

compounds, a particulate filter

conforming to EN 143 is

recommended.[1]
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Operational Plan for Safe Handling
A systematic approach is essential when working with 2-(Azetidin-1-yl)-5-bromopyrimidine to

ensure personal and environmental safety.

1. Preparation:

Ensure the work area, ideally within a certified chemical fume hood, is clean and free of

incompatible materials.[4]

Verify that an eyewash station and emergency shower are readily accessible.

Assemble all necessary equipment (e.g., spatulas, glassware) and ensure it is clean and dry.

Put on all required personal protective equipment as detailed in the table above.[4]

2. Handling:

Handle the compound exclusively within a chemical fume hood to minimize inhalation

exposure.[4]

Avoid direct contact with the skin, eyes, and clothing.[4] Do not breathe in dust or vapors.[4]

Use appropriate tools to handle the solid material to prevent contamination and exposure.

Keep containers tightly closed when not in use.[5]

3. Storage:

Store the compound in a cool, dry, and well-ventilated area away from direct sunlight and

heat.[4]

Store in a tightly sealed, chemically resistant container.[4]

If the compound is flammable, store it in a designated flammable liquids cabinet.[4]
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Proper disposal of 2-(Azetidin-1-yl)-5-bromopyrimidine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect any unused or waste 2-(Azetidin-1-yl)-5-bromopyrimidine in a clearly

labeled, sealed, and appropriate hazardous waste container.[6]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and pipette tips, should be considered contaminated and

disposed of in a designated hazardous waste container.[6]

Halogenated Waste: As a brominated organic compound, this waste must be segregated as

halogenated organic waste and should not be mixed with non-halogenated organic waste.[6]

[7]

2. Container Management:

Ensure waste containers are in good condition, compatible with the chemical, and have a

secure, leak-proof lid.[6]

Label the waste container with "Hazardous Waste" and the chemical name.

3. Disposal Procedure:

Waste should be disposed of through a licensed hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup.

Never dispose of this chemical down the drain or in regular trash.[6]

Emergency Procedures
Spill Response:

Small Spills:

Evacuate non-essential personnel from the immediate area.[3]
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Remove all sources of ignition.[3]

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[3]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team or EHS department.

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[8]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.[8]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[8]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[8]

Quantitative Data
Property Value

Molecular Formula C₇H₈BrN₃

Molecular Weight 214.06 g/mol [9]

CAS Number 850349-22-3[10]
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Safe Handling Workflow for 2-(Azetidin-1-yl)-5-bromopyrimidine
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Caption: Workflow for the safe handling of 2-(Azetidin-1-yl)-5-bromopyrimidine.
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Spill Response Workflow
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Caption: Decision workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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